Cas no 1602318-69-3 (2-(2-Bromophenyl)-5-iodo-1,3,4-oxadiazole)

• Product Name: 2-(2-Bromophenyl)-5-iodo-1,3,4-oxadiazole
• CAS No: 1602318-69-3
• MF: C₈H₄BrIN₂O
• MW: 350.938632965088
• MDL: MFCD34183634
• CID: 5612913
• PubChem ID: 114771569
• Update Time: 2025-10-28

2-(2-Bromophenyl)-5-iodo-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 1602318-69-3
• 2-(2-bromophenyl)-5-iodo-1,3,4-oxadiazole
• EN300-3253476
• 1,3,4-Oxadiazole, 2-(2-bromophenyl)-5-iodo-
• 2-(2-Bromophenyl)-5-iodo-1,3,4-oxadiazole

• MDL： MFCD34183634
• Inchi： 1S/C8H4BrIN2O/c9-6-4-2-1-3-5(6)7-11-12-8(10)13-7/h1-4H
• InChI Key： ZXMFQCKYWRJPOU-UHFFFAOYSA-N
• SMILES： IC1=NN=C(C2C=CC=CC=2Br)O1

Computed Properties

• Exact Mass: 349.85517g/mol
• Monoisotopic Mass: 349.85517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 2.163±0.06 g/cm3(Predicted)
• Boiling Point: 397.3±44.0 °C(Predicted)
• pka: -7.58±0.44(Predicted)

Additional information on 2-(2-Bromophenyl)-5-iodo-1,3,4-oxadiazole

Research Brief on 2-(2-Bromophenyl)-5-iodo-1,3,4-oxadiazole (CAS: 1602318-69-3) and Its Applications in Chemical Biology and Medicinal Chemistry

2-(2-Bromophenyl)-5-iodo-1,3,4-oxadiazole (CAS: 1602318-69-3) is a heterocyclic compound that has recently garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its unique oxadiazole core and halogen substituents, has shown promising potential as a versatile building block for the synthesis of biologically active molecules. Recent studies have explored its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, mechanistic insights, and therapeutic potential.

The synthesis of 2-(2-Bromophenyl)-5-iodo-1,3,4-oxadiazole typically involves the cyclization of appropriate hydrazide precursors under oxidative conditions. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further derivatization. Researchers have utilized this compound as a key intermediate in the construction of complex heterocyclic scaffolds, which are often found in pharmacologically active molecules. For instance, its iodine moiety serves as a handle for cross-coupling reactions, enabling the introduction of diverse functional groups.

In the context of medicinal chemistry, 2-(2-Bromophenyl)-5-iodo-1,3,4-oxadiazole has been investigated for its role in the design of kinase inhibitors. Kinases are critical targets in cancer therapy, and the oxadiazole ring system has been shown to interact with the ATP-binding site of various kinases. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, such as EGFR and VEGFR, which are implicated in tumor growth and angiogenesis. These findings suggest that further optimization of this scaffold could lead to the development of novel anticancer agents.

Beyond its applications in oncology, this compound has also been explored for its antimicrobial properties. The oxadiazole ring is known to confer antimicrobial activity, and the halogen substituents enhance the compound's ability to penetrate bacterial cell membranes. Preliminary studies have reported that 2-(2-Bromophenyl)-5-iodo-1,3,4-oxadiazole and its derivatives exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria. These results highlight its potential as a lead compound for the development of new antibiotics, particularly in the face of rising antibiotic resistance.

In addition to its biological activities, recent research has delved into the mechanistic aspects of 2-(2-Bromophenyl)-5-iodo-1,3,4-oxadiazole. Computational studies, including molecular docking and density functional theory (DFT) calculations, have provided insights into its binding modes and electronic properties. These studies have revealed that the compound's halogen atoms play a crucial role in forming halogen bonds with target proteins, thereby enhancing its binding affinity. Such mechanistic understanding is invaluable for the rational design of more potent and selective derivatives.

Despite these promising developments, challenges remain in the optimization and clinical translation of 2-(2-Bromophenyl)-5-iodo-1,3,4-oxadiazole-based therapeutics. Issues such as metabolic stability, solubility, and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Nevertheless, the compound's versatility and demonstrated biological activities make it a compelling candidate for further investigation. Future research directions may include the exploration of its applications in other therapeutic areas, such as neurodegenerative diseases and inflammation.

In conclusion, 2-(2-Bromophenyl)-5-iodo-1,3,4-oxadiazole (CAS: 1602318-69-3) represents a valuable scaffold in chemical biology and medicinal chemistry. Its synthetic accessibility, diverse biological activities, and mechanistic insights position it as a promising lead for drug discovery. Continued research efforts are expected to yield novel derivatives with improved pharmacological profiles, paving the way for new therapeutic options in oncology, infectious diseases, and beyond.